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Compound of Interest
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Cat. No.: B15618151

Get Quote

A comprehensive review of publicly available scientific literature and commercial resources

reveals a significant gap in the detailed technical information regarding the binding specificity of

Astrophloxine for cholesterol. While the fluorescent probe Astrophloxine is commercially

available and marketed in some instances for cholesterol detection, there is a notable absence

of peer-reviewed research detailing the quantitative and qualitative aspects of this interaction.

This guide sought to provide an in-depth technical overview for researchers, scientists, and

drug development professionals on the core binding characteristics of Astrophloxine with

cholesterol. However, the foundational scientific data required to construct such a guide—

including quantitative binding affinities, detailed experimental protocols, and associated

signaling pathways—are not present in the current body of scientific literature accessible

through public search domains.

Commercial Availability and General Description
Astrophloxine is cataloged by several chemical suppliers as a fluorescent dye. It is identified

by its CAS Number 14696-39-0 and has the molecular formula C27H33IN2. Some suppliers,

such as Santa Cruz Biotechnology, describe it as "a positively charged probe to resolve

cholesterol." Another vendor, MedchemExpress, characterizes it as a fluorescent imaging
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probe for targeting antiparallel dimers, with applications in detecting aggregated Aβ in

Alzheimer's disease research.

Despite these descriptions, the underlying data to substantiate its utility and specificity as a

cholesterol-binding agent are not provided in the product descriptions or linked to any scientific

publications.

Current Limitations in Available Data
An exhaustive search for scholarly articles and technical documentation has yielded no specific

studies focused on the binding mechanism or specificity of Astrophloxine for cholesterol.

Consequently, the following core requirements of the requested technical guide cannot be

fulfilled at this time:

Quantitative Data Presentation: There is no published data on the binding affinity (e.g., Kd

values) of Astrophloxine for cholesterol or for other lipids to assess its specificity. Therefore,

a comparative data table cannot be generated.

Experimental Protocols: Detailed methodologies for using Astrophloxine to specifically bind

and quantify cholesterol are not available in the scientific literature. While general protocols

for using fluorescent probes exist, specific conditions and validation for cholesterol binding

by Astrophloxine are not documented.

Signaling Pathways and Experimental Workflows: Without experimental data, it is not

possible to create diagrams illustrating any potential signaling pathways influenced by

Astrophloxine-cholesterol binding or to outline a validated experimental workflow.

Visualizations
As per the user's request for mandatory visualizations, the following conceptual diagrams are

provided to illustrate a generic experimental workflow for assessing binding specificity and a

hypothetical molecular interaction. It is crucial to note that these are representative examples

and are not based on any published experimental work involving Astrophloxine.
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Conceptual Workflow: Assessing Binding Specificity
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Caption: A generalized workflow for determining the binding specificity of a fluorescent probe.
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Hypothetical Molecular Interaction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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